
Application Notes: Fixing and Permeabilizing
Cells Stained with MitoTracker™ Red FM

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: FM-red
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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MitoTracker™ probes are a series of fluorescent dyes used for labeling mitochondria in live

cells. The accumulation of these cell-permeant dyes within the mitochondria is dependent on

the mitochondrial membrane potential. Consequently, these probes are primarily used to stain

mitochondria in living cells and cannot be used to stain cells that have already been fixed.[1]

MitoTracker™ Red FM is one such dye; however, it is important to note that its fluorescence is

not well-retained following fixation and permeabilization procedures.[2] For experiments

requiring subsequent immunocytochemistry or other intracellular labeling after mitochondrial

staining, alternative MitoTracker™ dyes that are better retained post-fixation are strongly

recommended.

The key to the retention of some MitoTracker dyes after fixation is a mildly thiol-reactive

chloromethyl moiety.[2][3] This group allows the dye to covalently bind to mitochondrial

proteins, anchoring it within the organelle even after fixation and permeabilization. Dyes such

as MitoTracker™ Red CMXRos and MitoTracker™ Deep Red FM possess this feature and are
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therefore suitable for such applications.[2] While some signal from MitoTracker Red FM may be

retained, it is generally not considered a reliable option for protocols involving fixation.

Comparison of MitoTracker™ Probes for Fixation
Compatibility
For researchers designing experiments that involve fixation and permeabilization after

mitochondrial labeling, selecting the appropriate dye is critical. The following table summarizes

the characteristics and fixative compatibility of several common MitoTracker™ probes.
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Probe Name
Excitation
(nm)

Emission (nm)
Fixable/Perme
able

Key
Characteristic
s

MitoTracker™

Red FM
~581 ~644 No

Not well-retained

after fixation.

MitoTracker™

Red CMXRos
~579 ~599 Yes

Well-retained

after aldehyde

fixation. Its

accumulation

depends on

membrane

potential.

MitoTracker™

Deep Red FM
~644 ~665 Yes

Well-retained

after fixation,

making it suitable

for multiplexing

with green

fluorescent

probes.

MitoTracker™

Green FM
~490 ~516 No

Stains

mitochondria

regardless of

membrane

potential but is

not retained after

fixation.

Quantitative Data on Fluorescence Retention Post-
Fixation
Fixation and permeabilization procedures can significantly impact the fluorescence intensity of

mitochondrial probes. While specific quantitative data for MitoTracker™ Red FM is limited due

to its poor retention, data for fixable analogues illustrates the expected signal reduction.
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Fixation/Permeabilization
Step

Effect on MitoTracker™
Deep Red FM
Fluorescence

Reference

Aldehyde-based fixatives (e.g.,

formaldehyde)

Fluorescence intensity may

decrease.

Permeabilization with Triton™

X-100

Fluorescence reduction of

approximately 2- to 8-fold has

been noted.

A study comparing different fixatives on cells stained with MitoTracker Red CMXRos showed

that a combination of paraformaldehyde and glutaraldehyde can offer superior preservation of

mitochondrial morphology compared to paraformaldehyde alone or ethanol.

Recommended Protocol for Staining, Fixation, and
Permeabilization
This protocol is optimized for MitoTracker™ dyes that are well-retained after fixation, such as

MitoTracker™ Red CMXRos or MitoTracker™ Deep Red FM.

Reagent Preparation
MitoTracker™ Stock Solution (1 mM): Prepare by dissolving the lyophilized solid in high-

quality, anhydrous dimethyl sulfoxide (DMSO). For example, dissolve a 50 µg vial of

MitoTracker™ Red CMXRos in 94 µL of DMSO. Store the stock solution at -20°C, protected

from light. Avoid repeated freeze-thaw cycles.

Staining Solution (100-500 nM): On the day of the experiment, dilute the 1 mM stock solution

into pre-warmed (37°C) growth medium appropriate for your cell type. The optimal

concentration may vary between cell types and should be determined empirically. For

protocols involving fixation, a concentration of 100–500 nM is recommended.

Fixation Solution (2%–4% Formaldehyde): Prepare fresh by diluting a 16% or 37%

formaldehyde stock in Phosphate Buffered Saline (PBS). For optimal results, use pre-

warmed (37°C) fixative. For example, for a 3.7% formaldehyde solution, use complete

growth medium as the diluent.
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Permeabilization Solution (Optional):

Triton™ X-100: 0.2% Triton™ X-100 in PBS.

Ice-cold Acetone or Methanol: 100% acetone or methanol, chilled at -20°C.

Staining Protocol for Live Cells
Staining must be performed on live cells prior to any fixation steps.

For Adherent Cells:

Grow cells on coverslips in a petri dish to the desired confluency.

Remove the culture medium and add the pre-warmed MitoTracker™ staining solution.

Incubate for 15–45 minutes at 37°C under normal cell culture conditions.

Remove the staining solution and wash the cells with fresh, pre-warmed buffer or growth

medium.

For Suspension Cells:

Centrifuge the cells to obtain a pellet and aspirate the supernatant.

Gently resuspend the cells in the pre-warmed MitoTracker™ staining solution.

Incubate for 15–45 minutes at 37°C.

Centrifuge the cells to pellet, remove the staining solution, and resuspend in fresh, pre-

warmed medium.

Fixation Protocol
Carefully remove the medium from the stained cells.

Add the freshly prepared, pre-warmed 2%–4% formaldehyde solution.

Incubate for 15 minutes at 37°C.
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Rinse the cells several times with PBS to remove the fixative. At this point, the cells can be

mounted for imaging or proceed to permeabilization.

Permeabilization Protocol (Optional)
This step is necessary for subsequent intracellular antibody labeling (immunocytochemistry).

Method A: Detergent Permeabilization

Incubate the fixed cells in 0.2% Triton™ X-100 in PBS for 10 minutes at room temperature.

Rinse the cells with PBS and proceed with your immunocytochemistry protocol.

Method B: Solvent Permeabilization

Add ice-cold 100% methanol or acetone to the fixed cells.

Incubate for 5-10 minutes on ice or at -20°C.

Wash the cells with PBS and proceed with your immunocytochemistry protocol.

Visualizations
Staining Mechanism
The diagram below illustrates how MitoTracker™ dyes accumulate in the mitochondria of live

cells, a process driven by the mitochondrial membrane potential.

Extracellular Space

Cell

Mitochondrion

MitoTracker™ Dye Dye in CytosolPassive Diffusion Accumulated Dye

ΔΨm Dependent
Accumulation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b11928510/docs?utm_src=pdf-body-img#application-notes-fixing-and-permeabilizing-cells-stained-with-mitotracker-red-fm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Accumulation of MitoTracker™ dye is driven by mitochondrial membrane potential

(ΔΨm).

Experimental Workflow
The following workflow outlines the sequential steps for staining, fixing, and permeabilizing

cells for mitochondrial analysis combined with immunofluorescence.
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Caption: Workflow for mitochondrial staining followed by fixation and immunolabeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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